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Compound of Interest

Compound Name:
3-(2,3-dihydroxyphenyl)prop-2-

enoic acid

CAS No.: 31082-90-3

Cat. No.: B1239463

Get Quote

Introduction to 2,3-Dihydroxycinnamic Acid
2,3-Dihydroxycinnamic acid (2,3-DHCA) is a naturally occurring hydroxycinnamic acid, an

isomer of the more widely known caffeic acid (3,4-dihydroxycinnamic acid).[1][2] It is

characterized by a benzene ring with hydroxyl groups at the ortho positions (2 and 3) relative to

the acrylic acid side chain.[1] This compound has been identified in various biological systems,

including the plant Ozothamnus stirlingii, and as a metabolite in organisms like Escherichia coli

and in human urine.[1][2][3] Its molecular formula is C₉H₈O₄, with a molecular weight of 180.16

g/mol .[1]

The utility of 2,3-DHCA in analytical sciences is growing, particularly as a reference standard

for chromatographic and mass spectrometric techniques. Its defined chemical structure and

physical properties allow for the accurate quantification and identification of related phenolic

compounds in complex matrices. This application note provides a comprehensive guide for

researchers, scientists, and drug development professionals on the effective use of 2,3-

dihydroxycinnamic acid as an analytical standard.
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Table 1: Physicochemical Properties of 2,3-Dihydroxycinnamic Acid

Property Value Source

Molecular Formula C₉H₈O₄ [3]

Molecular Weight 180.16 g/mol [1][3]

IUPAC Name

(2E)-3-(2,3-

Dihydroxyphenyl)prop-2-enoic

acid

[2][3]

CAS Number 31082-90-3 [2][4]

Appearance Solid General Knowledge

Solubility

Information on specific

solubility is limited, but related

compounds like 3,4-

dihydroxycinnamic acid are

soluble in DMSO, ethanol, and

hot water.[5]

General Knowledge

Applications as an Analytical Standard
The primary application of 2,3-DHCA as an analytical standard lies in its utility for method

validation and quantification in various analytical techniques.

High-Performance Liquid Chromatography (HPLC)
In HPLC, a validated analytical method is crucial for reliable quantification.[6] 2,3-DHCA can be

used to:

Establish Linearity and Range: By preparing a series of standard solutions of known

concentrations, a calibration curve can be generated to demonstrate the method's linearity

over a specific concentration range.[7]

Determine Accuracy and Precision: The accuracy of an analytical method can be assessed

through recovery studies by spiking a sample matrix with a known amount of 2,3-DHCA
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standard.[7] Precision, including repeatability and intermediate precision, is evaluated by

analyzing multiple preparations of a homogenous sample.[7]

Define Limits of Detection (LOD) and Quantification (LOQ): The LOD and LOQ of an HPLC

method for related phenolic compounds can be determined using serially diluted solutions of

the 2,3-DHCA standard.[7]

Mass Spectrometry (MS)
In mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), 2,3-

DHCA serves as a crucial reference for:

Compound Identification: The known mass-to-charge ratio (m/z) and fragmentation pattern of

2,3-DHCA can be used to confirm the identity of this compound in complex samples.

Quantitative Analysis: By using isotopically labeled 2,3-DHCA as an internal standard,

precise and accurate quantification of the analyte in various biological and environmental

samples can be achieved.

Matrix-Assisted Laser Desorption/Ionization (MALDI)
Mass Spectrometry
While not a direct analytical standard in the quantitative sense, understanding the properties of

dihydroxycinnamic acid isomers is relevant in MALDI-MS. Isomers like 2,5-dihydroxybenzoic

acid (DHB) and α-cyano-4-hydroxycinnamic acid (CHCA) are common matrices used to

facilitate the ionization of analytes.[8][9] Although 2,3-DHCA is not a conventional MALDI

matrix, its structural similarity to these compounds makes it a subject of interest in studies

aiming to develop new matrices with specific properties.[10]

Protocols for Use as an Analytical Standard
The following protocols are designed to be self-validating, incorporating quality control checks

to ensure the integrity of the analytical results.

Preparation of Standard Stock and Working Solutions
Objective: To prepare accurate and stable standard solutions of 2,3-DHCA for calibration and

quality control.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://d-nb.info/1243070250/34
https://d-nb.info/1243070250/34
https://d-nb.info/1243070250/34
http://react.rutgers.edu/~rbrukh/maldimatrix.html
https://www.apmaldi.com/main/tutorials/sample-preparation-strategies-in-maldi/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4570944/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239463?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

2,3-Dihydroxycinnamic acid analytical standard (≥98.0% purity)

HPLC-grade methanol or acetonitrile

Volumetric flasks (Class A)

Analytical balance

Ultrasonic bath

Protocol:

Stock Solution (e.g., 1000 µg/mL):

1. Accurately weigh approximately 10 mg of 2,3-DHCA analytical standard into a 10 mL

Class A volumetric flask.

2. Record the exact weight.

3. Add approximately 7 mL of HPLC-grade methanol or acetonitrile.

4. Sonicate for 5-10 minutes to ensure complete dissolution.

5. Allow the solution to return to room temperature.

6. Bring the volume to the mark with the same solvent.

7. Stopper and invert the flask several times to ensure homogeneity.

8. Calculate the exact concentration based on the weighed mass and purity of the standard.

Working Solutions:

1. Prepare a series of working standard solutions by performing serial dilutions of the stock

solution with the mobile phase or a suitable diluent.
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2. For a calibration curve, prepare at least five concentration levels spanning the expected

range of the samples.

Storage and Stability:

1. Store stock and working solutions in amber glass vials at 2-8°C to protect from light and

prevent degradation.

2. The stability of hydroxycinnamic acids can be affected by temperature and light.[11] It is

recommended to prepare fresh working solutions daily. The stability of the stock solution

should be evaluated over time.

Workflow for Standard Solution Preparation
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Standard Preparation

Working Solutions
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Caption: Workflow for preparing 2,3-DHCA standard solutions.
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HPLC Method Validation Protocol using 2,3-DHCA
Standard
Objective: To validate an HPLC method for the quantification of 2,3-DHCA or related

compounds according to ICH Q2(R2) guidelines.[6]

Chromatographic Conditions (Example):

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)[6]

Mobile Phase: A gradient of 0.1% phosphoric acid in water (A) and acetonitrile (B)[6]

Flow Rate: 1.0 mL/min[6]

Column Temperature: 30°C[6]

Detection: UV/Vis at an appropriate wavelength (determined by UV scan)

Injection Volume: 10 µL

Validation Parameters:

Specificity:

Inject a blank (diluent), a placebo (if applicable), and the 2,3-DHCA standard.

Acceptance Criteria: No interfering peaks should be observed at the retention time of 2,3-

DHCA in the blank and placebo chromatograms.

Linearity:

Inject the prepared series of at least five concentrations of 2,3-DHCA standard in triplicate.

Plot a graph of the peak area versus concentration.

Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999.[6]

Accuracy:
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Perform a recovery study by spiking a known concentration of 2,3-DHCA standard into a

sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target

concentration).

Prepare each level in triplicate.

Acceptance Criteria: The mean recovery should be within an acceptable range (e.g., 98-

102%).

Precision (Repeatability and Intermediate Precision):

Repeatability (Intra-assay): Analyze a minimum of six replicate preparations of a

homogenous sample at 100% of the test concentration on the same day, by the same

analyst, and on the same instrument.

Intermediate Precision (Inter-assay): Repeat the analysis on a different day, with a

different analyst, or on a different instrument.

Acceptance Criteria: The relative standard deviation (RSD) should be within acceptable

limits (e.g., ≤ 2%).

Robustness:

Intentionally make small variations in the method parameters (e.g., flow rate, column

temperature, mobile phase composition).

Acceptance Criteria: The method should remain unaffected by these small variations, with

consistent results.

HPLC Method Validation Workflow

Validation Parameters

Start Validation Specificity Method ValidatedLinearity Accuracy Precision Robustness
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Caption: Workflow for HPLC method validation.

Safety and Handling
2,3-Dihydroxycinnamic acid is classified as an irritant.[1] It may cause skin and eye irritation, as

well as respiratory discomfort.[1][3] Standard laboratory safety precautions should be followed:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Conclusion
2,3-Dihydroxycinnamic acid is a valuable tool for analytical scientists. Its use as an analytical

standard enables the development and validation of robust and reliable analytical methods for

the identification and quantification of phenolic compounds. By following the detailed protocols

outlined in this application note, researchers can ensure the accuracy and integrity of their

analytical data, contributing to advancements in natural product chemistry, pharmacology, and

drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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